Cas no 2138535-90-5 (2-{(benzyloxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid
• CAS No: 2138535-90-5
• MF: C₁₈H₂₄N₄O₄
• MW: 360.407564163208
• CID: 5781333
• PubChem ID: 165495950
• Update Time: 2025-05-24

2-{(benzyloxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2138535-90-5
• 2-{[(benzyloxy)carbonyl]amino}-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid
• EN300-1141095
• 2-{(benzyloxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid

• Inchi： 1S/C18H24N4O4/c1-4-14-19-15(5-2)22(21-14)12-18(3,16(23)24)20-17(25)26-11-13-9-7-6-8-10-13/h6-10H,4-5,11-12H2,1-3H3,(H,20,25)(H,23,24)
• InChI Key： ISVYYABGXGNPDV-UHFFFAOYSA-N
• SMILES： OC(C(C)(CN1C(CC)=NC(CC)=N1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 360.17975526g/mol
• Monoisotopic Mass: 360.17975526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 9
• Complexity: 484
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 106Ų

Additional information on 2-{(benzyloxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid (CAS No. 2138535-90-5)

In the rapidly evolving field of medicinal chemistry and pharmaceutical research, 2-{(benzyloxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid (CAS No. 2138535-90-5) has emerged as a compound of significant interest. This molecule, characterized by its unique triazole and benzyloxycarbonyl functional groups, is being extensively studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which offers a versatile scaffold for designing novel therapeutic agents.

The compound’s CAS number 2138535-90-5 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial research. Its IUPAC name, though complex, highlights the presence of a diethyl-1H-1,2,4-triazol-1-yl moiety, a feature shared with several FDA-approved drugs. This structural similarity has sparked discussions about its potential as a bioisostere in optimizing pharmacokinetic properties. Moreover, the benzyloxycarbonyl (Cbz) protecting group in its structure is a well-known tool in peptide synthesis, suggesting possible applications in peptide-based therapeutics.

Recent trends in AI-driven drug discovery have further amplified interest in 2-{(benzyloxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid. Computational models, including molecular docking and QSAR studies, are being employed to predict its interactions with biological targets. These efforts align with the growing demand for cost-effective and time-efficient drug development methodologies. Additionally, the compound’s methylpropanoic acid segment has drawn attention for its potential role in enhancing metabolic stability, a key consideration in modern pharmacokinetic optimization.

From a synthetic chemistry perspective, the compound’s 1,2,4-triazole ring is a hotspot for heterocyclic chemistry research. This moiety is frequently explored for its hydrogen-bonding capabilities and metal-coordination properties, which are relevant in catalysis and material science. The integration of such features into multifunctional molecules is a trending topic in green chemistry, where sustainability and efficiency are prioritized.

In the context of intellectual property and patent literature, CAS No. 2138535-90-5 has been cited in several applications, particularly those related to small-molecule inhibitors and enzyme modulators. This underscores its commercial viability and the competitive landscape of pharmaceutical innovation. Furthermore, its potential as a precursor for high-value intermediates has been noted in process chemistry circles, where scalability and purity are paramount.

As the scientific community continues to explore 2-{(benzyloxy)carbonylamino}-3-(diethyl-1H-1,2,4-triazol-1-yl)-2-methylpropanoic acid, its relevance in personalized medicine and targeted therapy cannot be overlooked. With advancements in high-throughput screening and fragment-based drug design, this compound may soon find its place in the next generation of biologically active molecules. Its journey from a laboratory curiosity to a therapeutic candidate exemplifies the dynamic nature of modern chemical research.